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Compound of Interest

Compound Name: Meluadrine

Cat. No.: B152843

Meluadrine Tartrate: An Analysis of Available
Data

An in-depth technical guide on the synthesis and characterization of Meluadrine tartrate
cannot be provided at this time due to a lack of publicly available scientific literature and
experimental data.

While basic chemical and physical properties of Meluadrine tartrate are documented, detailed
information regarding its synthesis, comprehensive characterization, and biological activity,
including its signaling pathways, is not readily accessible in the public domain.

Chemical Identity and Properties

Meluadrine tartrate is identified by the chemical formula C16H24CINOs and a molecular weight
of 393.8 g/mol .[1] Its systematic IUPAC name is 4-[(1R)-2-(tert-butylamino)-1-hydroxyethyl]-3-
chlorophenol;(2R,3R)-2,3-dihydroxybutanedioic acid.[1] The compound is a salt formed
between the active ingredient Meluadrine and tartaric acid.

A summary of its key identifiers and properties is presented below:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b152843?utm_src=pdf-interest
https://www.benchchem.com/product/b152843?utm_src=pdf-body
https://www.benchchem.com/product/b152843?utm_src=pdf-body
https://www.benchchem.com/product/b152843?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/636384
https://pubchem.ncbi.nlm.nih.gov/compound/636384
https://www.benchchem.com/product/b152843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C16H24CINOs [1]
Molecular Weight 393.8 g/mol [1]

4-[(1R)-2-(tert-butylamino)-1-
hydroxyethyl]-3-chlorophenol;

IUPAC Name Y yethyl P [1]
(2R,3R)-2,3-

dihydroxybutanedioic acid

VVIVBRYHTLRZGY-
InChiKey [1][2]
MBANBULQSA-N

CAS Number 134865-37-5 [1]

Synthesis and Characterization Data: A Research
Gap

A thorough search of scientific databases and chemical literature did not yield any specific or
detailed experimental protocols for the synthesis of Meluadrine tartrate. While the structure
suggests a potential synthetic route could involve the reaction of a suitably substituted
phenylethanolamine derivative with tartaric acid, no published methods were found to confirm
this.

Similarly, comprehensive characterization data, which would typically include techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass
Spectrometry (MS), and X-ray crystallography, is not available in the public record for
Meluadrine tartrate. This lack of data prevents the creation of detailed experimental protocols
and the presentation of quantitative results in a tabular format as requested.

Biological Activity and Signaling Pathways

Information regarding the biological activity and the specific signaling pathways modulated by
Meluadrine tartrate is also absent from the available literature. Without this foundational
research, it is impossible to construct a diagram of its signaling pathway or to provide any
substantive discussion on its mechanism of action.
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Future Research Directions

The absence of detailed information on Meluadrine tartrate highlights a significant gap in the

current scientific knowledge. For researchers, scientists, and drug development professionals
interested in this compound, the following steps would be necessary to build a comprehensive
understanding:

» Development and Optimization of a Synthetic Route: A robust and scalable synthesis method
for Meluadrine tartrate would need to be established and documented.

o Comprehensive Physicochemical Characterization: Detailed analysis using modern
analytical techniques would be required to fully characterize the compound's structure and

purity.

 In Vitro and In Vivo Biological Evaluation: A series of biological assays would be necessary
to determine the pharmacological profile of Meluadrine tartrate and to identify its molecular
targets and signaling pathways.

Until such research is conducted and published, a detailed technical guide on the synthesis
and characterization of Meluadrine tartrate cannot be fully realized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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